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Compound Name: Gadoxetic acid
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing
gadoxetic acid-enhanced magnetic resonance imaging (MRI) as a non-invasive tool for the
guantitative and semi-quantitative assessment of liver function. This guide is intended to assist
researchers, scientists, and professionals in drug development in applying this methodology to
their studies.

Introduction

Gadoxetic acid (Gd-EOB-DTPA) is a gadolinium-based, liver-specific MRI contrast agent with
a dual mode of action.[1][2] Following intravenous administration, it initially distributes in the
extracellular space, enabling dynamic contrast-enhanced imaging similar to conventional
extracellular agents. Subsequently, it is actively taken up by functional hepatocytes via organic
anion transporting polypeptides (OATP1B1 and OATP1B3) and later excreted into the biliary
system through multidrug resistance-associated protein 2 (MRP2).[1][3][4] This unique property
allows for the assessment of both liver perfusion and hepatocyte function. Approximately 50%
of the injected dose is eliminated via the renal route, while the other 50% undergoes
hepatobiliary excretion.[1]

The degree of gadoxetic acid uptake and enhancement in the hepatobiliary phase (HBP),
typically acquired 20 minutes post-injection, correlates with hepatocyte function.[5][6] This
makes gadoxetic acid-enhanced MRI a valuable tool for quantifying both global and regional
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liver function, staging chronic liver diseases, predicting post-hepatectomy liver failure, and
potentially monitoring drug-induced liver injury (DILI).[1][7][8]

Mechanism of Action: Signaling Pathway

The uptake and excretion of gadoxetic acid by hepatocytes are mediated by specific
transmembrane transporters. Understanding this pathway is crucial for interpreting the imaging

findings.
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Gadoxetic Acid MRI Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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